Cas no 10481-34-2 (2-Bromocyclopent-2-enone)

• Product Name: 2-Bromocyclopent-2-enone
• CAS No: 10481-34-2
• MF: C₅H₅BrO
• MW: 160.996600866318
• MDL: MFCD11109364
• CID: 139802
• PubChem ID: 3014641
• Update Time: 2025-04-19

2-Bromocyclopent-2-enone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,2-bromo-
• 2-Bromo-2-cyclopentenone
• 2-BroMo-cyclopent-2-enone
• 2-Bromocyclopent-2-enone
• 2-bromo-1-cyclopent-2-enone
• 2-Bromo-2-cyclopenten-1-one
• 2-bromo-2-cyclopentene-1-one
• 2-bromo-cyclopent-2-en-1-one
• AC1MHZXW
• bromocyclopentenone
• SureCN1338864
• 2-Bromocyclopent-2-enone - B3409
• 2-Cyclopenten-1-one, 2-broMo-
• MFCD11109364
• SCHEMBL1338864
• AKOS006240715
• CS-0030114
• BS-14256
• InChI=1/C5H5BrO/c6-4-2-1-3-5(4)7/h2H,1,3H2
• D82390
• 10481-34-2
• WJZDXONSAPNKGB-UHFFFAOYSA-
• EN300-62497
• SY318765
• WJZDXONSAPNKGB-UHFFFAOYSA-N
• J-508515
• A801065
• 2-bromocyclopent-2-en-1-one
• FT-0658424
• DTXSID00146755
• DB-364903

• MDL： MFCD11109364
• Inchi： 1S/C5H5BrO/c6-4-2-1-3-5(4)7/h2H,1,3H2
• InChI Key： WJZDXONSAPNKGB-UHFFFAOYSA-N
• SMILES： BrC1=CCCC1=O

Computed Properties

• Exact Mass: 159.95235
• Monoisotopic Mass: 159.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Density: 1.771
• Melting Point: Not available
• Boiling Point: 216°Cat760mmHg
• Flash Point: 117°C
• Refractive Index: 1.587
• PSA: 17.07
• LogP: 1.62810
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Bromocyclopent-2-enone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones